Cas no 65208-12-0 ((3-Chloro-2-methylphenyl)hydrazine Hydrochloride)

(3-Chloro-2-methylphenyl)hydrazine hydrochloride is a specialized organic compound primarily used as an intermediate in synthetic chemistry and pharmaceutical research. Its key advantages include high purity and stability, making it suitable for precise reactions such as hydrazone formation and heterocyclic synthesis. The presence of both chloro and methyl substituents on the phenyl ring enhances its reactivity in selective transformations. The hydrochloride salt form improves handling and solubility in polar solvents, facilitating controlled reaction conditions. This compound is particularly valuable in the development of agrochemicals, dyes, and active pharmaceutical ingredients (APIs), where structural specificity is critical. Proper storage under anhydrous conditions is recommended to maintain its integrity.
(3-Chloro-2-methylphenyl)hydrazine Hydrochloride structure
65208-12-0 structure
Product Name:(3-Chloro-2-methylphenyl)hydrazine Hydrochloride
CAS No:65208-12-0
MF:C7H10Cl2N2
MW:193.073699474335
MDL:MFCD04038836
CID:402881
PubChem ID:12732296
Update Time:2025-06-08

(3-Chloro-2-methylphenyl)hydrazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Hydrazine, (3-chloro-2-methylphenyl)-, monohydrochloride
    • (3-CHLORO-2-METHYLPHENYL)HYDRAZINE HYDROCHLORIDE
    • AKOS001476045
    • SCHEMBL671039
    • 3-chloro-2-methylphenylhydrazinehydrochloride
    • 1 -(3-chloro-2-methylphenyl)hydrazine hydrochloride
    • (3-chloro-2-methylphenyl)hydrazine;hydrochloride
    • EN300-36718
    • Z380844630
    • CS-0247505
    • 65208-12-0
    • BS-38200
    • MFCD04038836
    • (3-Chloro-2-methyl-phenyl)-hydrazine hydrochloride
    • (3-Chloro-2-methylphenyl)hydrazine hydrochloride, AldrichCPR
    • NFVOTDWJCRXNTA-UHFFFAOYSA-N
    • (3-Chloro-2-methylphenyl)hydrazinehydrochloride
    • AM9800
    • DB-190369
    • 1-(3-chloro-2-methylphenyl)hydrazine hydrochloride
    • (3-Chloro-2-methylphenyl)hydrazine HCl
    • (3-Chloro-2-methylphenyl)hydrazine Hydrochloride
    • MDL: MFCD04038836
    • Inchi: 1S/C7H9ClN2.ClH/c1-5-6(8)3-2-4-7(5)10-9;/h2-4,10H,9H2,1H3;1H
    • InChI Key: NFVOTDWJCRXNTA-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1C)NN.Cl

Computed Properties

  • Exact Mass: 192.0221037 g/mol
  • Monoisotopic Mass: 192.0221037 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 108
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 193.07
  • Topological Polar Surface Area: 38Ų

(3-Chloro-2-methylphenyl)hydrazine Hydrochloride Security Information

  • Hazard Category Code: 25
  • Safety Instruction: 45
  • Hazardous Material Identification: Xi T
  • HazardClass:IRRITANT

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Additional information on (3-Chloro-2-methylphenyl)hydrazine Hydrochloride

Comprehensive Overview of (3-Chloro-2-methylphenyl)hydrazine Hydrochloride (CAS No. 65208-12-0)

(3-Chloro-2-methylphenyl)hydrazine Hydrochloride (CAS No. 65208-12-0) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and medicinal chemistry. This compound is a derivative of hydrazine, characterized by its unique molecular structure and chemical properties. The presence of a chloro and methyl group on the phenyl ring imparts specific reactivity and functionality, making it an essential building block in various synthetic pathways.

The molecular formula of (3-Chloro-2-methylphenyl)hydrazine Hydrochloride is C8H11ClN2, and its molecular weight is approximately 184.64 g/mol. The compound exists as a white crystalline solid at room temperature and is soluble in water and common organic solvents such as ethanol and methanol. Its hydrochloride salt form enhances its stability and solubility, making it more suitable for various applications in laboratory settings.

In the realm of chemical synthesis, (3-Chloro-2-methylphenyl)hydrazine Hydrochloride serves as a valuable intermediate for the preparation of a wide range of organic compounds. Its hydrazine functionality can participate in various reactions, including condensation, reduction, and coupling reactions. These reactions are crucial for the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. Recent studies have highlighted its role in the development of novel drugs targeting specific biological pathways.

One notable application of (3-Chloro-2-methylphenyl)hydrazine Hydrochloride is in the synthesis of antitumor agents. Researchers have utilized this compound to develop derivatives with enhanced antiproliferative activity against cancer cells. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of (3-Chloro-2-methylphenyl)hydrazine-based compounds that exhibited potent cytotoxic effects on human breast cancer cells (MCF-7). The introduction of functional groups such as hydroxyl, amino, and carboxyl groups significantly improved the biological activity and selectivity of these derivatives.

Beyond its use in pharmaceutical research, (3-Chloro-2-methylphenyl)hydrazine Hydrochloride has also found applications in the development of agrochemicals. Its reactivity with various electrophiles allows for the synthesis of herbicides and fungicides with improved efficacy and reduced environmental impact. A recent study in Pesticide Biochemistry and Physiology demonstrated the effectiveness of (3-Chloro-2-methylphenyl)hydrazine-based herbicides in controlling broadleaf weeds without adversely affecting non-target plants.

The safety profile of (3-Chloro-2-methylphenyl)hydrazine Hydrochloride is an important consideration for its use in various applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin or inhalation. The compound should be stored in a cool, dry place away from incompatible materials to ensure its stability and prevent degradation.

In conclusion, (3-Chloro-2-methylphenyl)hydrazine Hydrochloride (CAS No. 65208-12-0) is a multifaceted compound with significant potential in chemical synthesis, pharmaceutical research, and agrochemical development. Its unique chemical properties and reactivity make it an indispensable tool for researchers aiming to develop novel compounds with enhanced biological activity and practical applications. Ongoing research continues to uncover new uses and optimizations for this versatile compound, further solidifying its importance in the scientific community.

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